Cas no 2229434-39-1 (3-(2-methylbut-3-yn-2-yl)thiane)
3-(2-methylbut-3-yn-2-yl)thiane Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylbut-3-yn-2-yl)thiane
- 2229434-39-1
- EN300-1728837
-
- Inchi: 1S/C10H16S/c1-4-10(2,3)9-6-5-7-11-8-9/h1,9H,5-8H2,2-3H3
- InChI Key: XQRKMTIUCDESIG-UHFFFAOYSA-N
- SMILES: S1CCCC(C1)C(C#C)(C)C
Computed Properties
- Exact Mass: 168.09727168g/mol
- Monoisotopic Mass: 168.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 25.3Ų
3-(2-methylbut-3-yn-2-yl)thiane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1728837-0.05g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 0.05g |
$1620.0 | 2023-09-20 | ||
| Enamine | EN300-1728837-0.1g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 0.1g |
$1697.0 | 2023-09-20 | ||
| Enamine | EN300-1728837-0.25g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 0.25g |
$1774.0 | 2023-09-20 | ||
| Enamine | EN300-1728837-0.5g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 0.5g |
$1851.0 | 2023-09-20 | ||
| Enamine | EN300-1728837-1.0g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 1g |
$1929.0 | 2023-06-04 | ||
| Enamine | EN300-1728837-2.5g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 2.5g |
$3782.0 | 2023-09-20 | ||
| Enamine | EN300-1728837-5.0g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 5g |
$5594.0 | 2023-06-04 | ||
| Enamine | EN300-1728837-10.0g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 10g |
$8295.0 | 2023-06-04 | ||
| Enamine | EN300-1728837-1g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 1g |
$1929.0 | 2023-09-20 | ||
| Enamine | EN300-1728837-5g |
3-(2-methylbut-3-yn-2-yl)thiane |
2229434-39-1 | 5g |
$5594.0 | 2023-09-20 |
3-(2-methylbut-3-yn-2-yl)thiane Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-(2-methylbut-3-yn-2-yl)thiane
Introduction to 3-(2-methylbut-3-yn-2-yl)thiane (CAS No: 2229434-39-1)
3-(2-methylbut-3-yn-2-yl)thiane, identified by the Chemical Abstracts Service Number (CAS No) 2229434-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This thioether derivative features a unique structure combining a thiophene ring with an alkyne substituent, making it a versatile building block for the synthesis of complex molecules. The compound's molecular architecture, characterized by its rigid heterocyclic core and reactive terminal triple bond, positions it as a promising candidate for various applications, particularly in drug discovery and advanced polymer synthesis.
The thiophene moiety in 3-(2-methylbut-3-yn-2-yl)thiane contributes to its distinctive electronic and steric properties. Thiophenes are well-known for their stability and ability to participate in π-stacking interactions, which are crucial for the design of bioactive molecules. The presence of the alkyne group further enhances the compound's reactivity, allowing for facile functionalization through cross-coupling reactions such as Sonogashira coupling, which is widely employed in medicinal chemistry to construct complex drug scaffolds. These structural features make 3-(2-methylbut-3-yn-2-yl)thiane a valuable intermediate in the development of novel therapeutic agents.
In recent years, there has been growing interest in thioether derivatives as pharmacophores due to their ability to modulate biological targets effectively. The thiophene ring in 3-(2-methylbut-3-yn-2-yl)thiane is particularly noteworthy for its role in influencing molecular interactions with biological receptors. Studies have demonstrated that thiophene-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The alkyne substituent adds an additional layer of functionality, enabling further derivatization to tailor the compound's pharmacokinetic and pharmacodynamic profiles.
One of the most compelling aspects of 3-(2-methylbut-3-yn-2-yl)thiane is its potential application in the development of advanced materials. The compound's ability to form stable π-conjugated systems makes it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The rigid thiophene core provides structural integrity, while the alkyne group allows for integration into larger polymer matrices. Recent research has shown that thiophene-based polymers exhibit excellent charge transport properties, making them ideal candidates for next-generation electronic devices.
The synthesis of 3-(2-methylbut-3-yn-2-yl)thiane involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include the preparation of a substituted thiophene derivative followed by alkyne functionalization via metal-catalyzed coupling reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve efficient and selective transformations. These techniques are critical for producing 3-(2-methylbut-3-yn-2-yl)thiane in sufficient quantities for both laboratory-scale research and industrial applications.
From a pharmaceutical perspective, 3-(2-methylbut-3-yn-2-yli-thiane) holds promise as a scaffold for drug discovery programs. Its unique structural motifs allow for the exploration of diverse biological pathways by incorporating various functional groups into the molecule. For instance, modifications at the alkyne position can introduce polar or hydrophobic moieties to optimize solubility and membrane permeability. Additionally, derivatization of the thiophene ring can alter electronic properties, influencing interactions with biological targets such as enzymes and receptors.
Recent advances in computational chemistry have further enhanced the utility of 3-(2-methylbut--3-yli-thiane) as a lead compound. Molecular modeling studies have been conducted to predict binding affinities and identify potential drug candidates based on their interaction with biological targets. These computational approaches complement traditional high-throughput screening methods, providing a more efficient strategy for identifying promising therapeutic agents. The integration of experimental data with computational insights has accelerated the drug discovery process significantly.
The versatility of CAS No 2229434 39 1, or (CAS No: 2229434 39 1) when referred to specifically by its identifier, extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Thiophene derivatives are known to exhibit herbicidal and fungicidal properties, making them valuable components in crop protection formulations. Furthermore, the alkyne functionality allows for further chemical modifications that can enhance stability or bioavailability under environmental conditions.
In conclusion,(product name: 3-(2-methylbut--yli-thiane) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features—comprising both a thiophene ring and an alkyne substituent—make it an attractive candidate for drug development, materials science, and industrial applications. As research continues to uncover new synthetic strategies and biological functions,(CAS no: 2229434 39 1) is poised to play an increasingly important role in advancing scientific innovation.
2229434-39-1 (3-(2-methylbut-3-yn-2-yl)thiane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)